Cas no 1806625-40-0 (2-Amino-4-bromo-5-hydroxymethyl-1H-benzimidazole)
2-Amino-4-bromo-5-hydroxymethyl-1H-benzimidazole Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-4-bromo-5-hydroxymethyl-1H-benzimidazole
-
- Inchi: 1S/C8H8BrN3O/c9-6-4(3-13)1-2-5-7(6)12-8(10)11-5/h1-2,13H,3H2,(H3,10,11,12)
- InChI Key: FLURBSZQAFYSPK-UHFFFAOYSA-N
- SMILES: BrC1=C(CO)C=CC2=C1N=C(N)N2
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 192
- XLogP3: 0.9
- Topological Polar Surface Area: 74.9
2-Amino-4-bromo-5-hydroxymethyl-1H-benzimidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A061007729-250mg |
2-Amino-4-bromo-5-hydroxymethyl-1H-benzimidazole |
1806625-40-0 | 98% | 250mg |
$5,286.66 | 2022-03-31 | |
| Alichem | A061007729-500mg |
2-Amino-4-bromo-5-hydroxymethyl-1H-benzimidazole |
1806625-40-0 | 98% | 500mg |
$8,483.01 | 2022-03-31 | |
| Alichem | A061007729-1g |
2-Amino-4-bromo-5-hydroxymethyl-1H-benzimidazole |
1806625-40-0 | 98% | 1g |
$13,910.31 | 2022-03-31 |
2-Amino-4-bromo-5-hydroxymethyl-1H-benzimidazole Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 2-Amino-4-bromo-5-hydroxymethyl-1H-benzimidazole
Research Brief on 2-Amino-4-bromo-5-hydroxymethyl-1H-benzimidazole (CAS: 1806625-40-0): Recent Advances and Applications
The compound 2-Amino-4-bromo-5-hydroxymethyl-1H-benzimidazole (CAS: 1806625-40-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This benzimidazole derivative is recognized for its versatile pharmacological properties, including potential applications as an antiviral, anticancer, and antimicrobial agent. Recent studies have focused on its synthesis, structural modifications, and biological evaluations, aiming to enhance its efficacy and specificity for therapeutic use.
One of the key advancements in the study of this compound involves its role as a precursor in the synthesis of novel kinase inhibitors. Kinases are critical targets in cancer therapy, and the bromo and hydroxymethyl functional groups in this molecule provide unique opportunities for further chemical modifications. Researchers have successfully utilized 2-Amino-4-bromo-5-hydroxymethyl-1H-benzimidazole to develop selective inhibitors for tyrosine kinases, which are implicated in various malignancies. Preliminary in vitro studies have demonstrated promising inhibitory activity against cancer cell lines, particularly in breast and lung cancers.
In addition to its anticancer potential, recent investigations have explored the antiviral properties of this compound. A 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy against RNA viruses, including SARS-CoV-2. The compound's ability to interfere with viral replication mechanisms suggests its potential as a broad-spectrum antiviral agent. However, further in vivo studies are required to validate these findings and assess its safety profile.
Another notable area of research involves the antimicrobial activity of 2-Amino-4-bromo-5-hydroxymethyl-1H-benzimidazole. Its structural similarity to purine bases allows it to disrupt bacterial DNA synthesis, making it a candidate for combating antibiotic-resistant strains. Recent experiments have shown synergistic effects when combined with existing antibiotics, offering a potential strategy to overcome resistance mechanisms in pathogens like MRSA and Pseudomonas aeruginosa.
Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of this compound. Issues such as solubility, bioavailability, and metabolic stability are currently under investigation. Researchers are employing computational modeling and structure-activity relationship (SAR) studies to design analogs with improved drug-like properties. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.
In conclusion, 2-Amino-4-bromo-5-hydroxymethyl-1H-benzimidazole (CAS: 1806625-40-0) represents a multifaceted scaffold with significant therapeutic potential. Ongoing research continues to uncover its diverse applications, from oncology to infectious diseases. As the scientific community delves deeper into its mechanisms of action and refines its chemical structure, this compound may soon emerge as a cornerstone in the development of next-generation pharmaceuticals.
1806625-40-0 (2-Amino-4-bromo-5-hydroxymethyl-1H-benzimidazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)